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Introduction
N-Butanoyl-DL-homoserine lactone (C4-HSL or BHL) is a small, diffusible signaling molecule

that plays a critical role in bacterial communication, a process known as quorum sensing (QS).

[1] Primarily associated with the opportunistic human pathogen Pseudomonas aeruginosa, BHL

is a key autoinducer in the rhl quorum-sensing system. This system regulates the expression of

a wide array of genes, many of which are directly involved in virulence and biofilm formation,

making it a significant target for the development of novel anti-infective therapies. This

technical guide provides an in-depth overview of BHL, including its signaling pathway,

quantitative activity data, and detailed experimental protocols for its study.

The rhl Quorum Sensing Circuit
In P. aeruginosa, the synthesis of BHL is catalyzed by the LuxI homolog RhlI.[1][2] As the

bacterial population density increases, the concentration of BHL rises. Upon reaching a

threshold concentration, BHL binds to its cognate intracellular receptor, the LuxR-type

transcriptional regulator RhlR.[1][2] This BHL-RhlR complex then dimerizes and binds to

specific DNA sequences, known as rhl boxes, in the promoter regions of target genes, thereby

activating their transcription.[2]
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The rhl system is part of a larger, hierarchical quorum-sensing network in P. aeruginosa. It is

positively regulated by the las system, which produces the autoinducer N-(3-oxododecanoyl)-L-

homoserine lactone (3O-C12-HSL).[2][3] The LasR-3O-C12-HSL complex directly upregulates

the expression of rhlR and rhlI.[2] Furthermore, the rhl system is interconnected with the

Pseudomonas quinolone signal (PQS) system. The PqsE protein has been shown to interact

with RhlR, enhancing its DNA binding affinity and modulating the expression of a subset of

RhlR-regulated genes, sometimes even in the absence of BHL.[2]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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